Cas no 1508191-80-7 (3-Methylbenzo[d]isoxazole-6-carbaldehyde)

• Product Name: 3-Methylbenzo[d]isoxazole-6-carbaldehyde
• CAS No: 1508191-80-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 5219524
• PubChem ID: 83480231
• Update Time: 2025-06-11

3-Methylbenzo[d]isoxazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzo[d]isoxazole-6-carbaldehyde
• SCHEMBL24345710
• Z2732478039
• 1508191-80-7
• 3-Methyl-1,2-benzisoxazole-6-carboxaldehyde
• 3-methyl-1,2-benzoxazole-6-carbaldehyde
• EN300-4982599
• DB-411186
• CS-0111737
• D77028

• Inchi： 1S/C9H7NO2/c1-6-8-3-2-7(5-11)4-9(8)12-10-6/h2-5H,1H3
• InChI Key： AOMVSPYBGOYMNK-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(C=O)=C2)C(C)=N1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Methylbenzo[d]isoxazole-6-carbaldehyde

Introduction to 3-Methylbenzo[d]isoxazole-6-carbaldehyde (CAS No. 1508191-80-7)

3-Methylbenzo[d]isoxazole-6-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1508191-80-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]isoxazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of a formyl group at the 6-position and a methyl substituent at the 3-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential lead compound for therapeutic applications.

The benzo[d]isoxazole scaffold is a fused ring system consisting of a benzene ring connected to an isoxazole ring, which is characterized by an oxygen atom and a nitrogen atom in the five-membered ring. This structural configuration contributes to the compound's ability to interact with biological targets in diverse ways, making it a versatile building block for drug discovery. The formyl group (aldehyde functionality) in 3-Methylbenzo[d]isoxazole-6-carbaldehyde serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex molecules through condensation reactions, nucleophilic additions, and other transformations.

In recent years, there has been growing interest in 3-Methylbenzo[d]isoxazole-6-carbaldehyde due to its potential pharmacological properties. Research studies have highlighted its role as a precursor in the synthesis of bioactive molecules with applications in various therapeutic areas. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 3-Methylbenzo[d]isoxazole-6-carbaldehyde allow it to modulate multiple biological pathways, making it an attractive candidate for further exploration.

One of the most compelling aspects of 3-Methylbenzo[d]isoxazole-6-carbaldehyde is its utility in medicinal chemistry as a scaffold for drug design. The benzo[d]isoxazole core is found in several approved drugs and drug candidates, demonstrating its feasibility as a pharmacophore. The formyl group provides opportunities for covalent binding to biological targets, enhancing drug potency and selectivity. Additionally, the methyl substituent can influence electronic properties and steric interactions, fine-tuning the compound's biological activity.

Recent advancements in synthetic methodologies have improved the accessibility of 3-Methylbenzo[d]isoxazole-6-carbaldehyde, facilitating its use in large-scale drug discovery programs. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient construction of the benzo[d]isoxazole core. These innovations have lowered barriers to entry for researchers seeking to explore derivatives of this compound, accelerating the development of novel therapeutics.

The pharmacological profile of 3-Methylbenzo[d]isoxazole-6-carbaldehyde has been extensively studied in preclinical models. Initial investigations suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. The formyl group facilitates interactions with biological targets such as enzymes and receptors, leading to modulation of cellular processes. Furthermore, the benzo[d]isoxazole scaffold contributes to favorable pharmacokinetic properties, including solubility and metabolic stability.

Another area of interest is the antimicrobial potential of derivatives of 3-Methylbenzo[d]isoxazole-6-carbaldehyde. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore novel antimicrobial agents. The unique structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives exhibit potent activity against Gram-positive and Gram-negative bacteria, offering hope for addressing resistant infections.

The anti-inflammatory properties of 3-Methylbenzo[d]isoxazole-6-carbaldehyde have also been explored. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. By targeting inflammatory pathways such as NF-κB and MAPK cascades, derivatives of this compound may offer therapeutic benefits. The ability to modulate inflammation without significant side effects makes it an attractive candidate for further clinical investigation.

In conclusion,3-Methylbenzo[d]isoxazole-6-carbaldehyde (CAS No. 1508191-80-7) represents a promising scaffold for pharmaceutical development. Its unique structural features, combined with its reactivity and biological activity, make it a valuable tool for medicinal chemists seeking to design novel therapeutics. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery efforts aimed at addressing unmet medical needs.